Cas no 37734-08-0 (4-Hexenoic acid, 3-oxo-, methyl ester)
37734-08-0 structure
Product Name:4-Hexenoic acid, 3-oxo-, methyl ester
CAS No:37734-08-0
MF:C7H10O3
MW:142.152502536774
CID:1485450
PubChem ID:53436836
Update Time:2025-04-21
4-Hexenoic acid, 3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Hexenoic acid, 3-oxo-, methyl ester
- methyl 3-oxohex-4-enoate
- 37734-08-0
- methyl 3-oxo-4-hexenoate
- DTXSID90700946
- BBCWLSHRIURHSE-UHFFFAOYSA-N
-
- Inchi: 1S/C7H10O3/c1-3-4-6(8)5-7(9)10-2/h3-4H,5H2,1-2H3
- InChI Key: BBCWLSHRIURHSE-UHFFFAOYSA-N
- SMILES: O(C)C(CC(C=CC)=O)=O
Computed Properties
- Exact Mass: 142.063
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
4-Hexenoic acid, 3-oxo-, methyl ester Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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